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Compound of Interest

Compound Name: 3-Methyl-3-octanol

Cat. No.: B1583038

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical overview of 3-Methyl-3-octanol
(CAS: 5340-36-3), a tertiary alcohol with applications in the flavor and fragrance industry. The
guide details the compound's structural formula, physicochemical properties, and a
representative synthetic protocol. Key analytical characteristics are also discussed. All
guantitative data is presented in tabular format for clarity, and logical workflows are visualized
using diagrams.

Structural Formula and Chemical Identity

3-Methyl-3-octanol is a chiral tertiary alcohol. Its structure consists of an eight-carbon octyl
chain with a hydroxyl group and a methyl group both attached to the third carbon atom. This
substitution creates a chiral center at C3. The molecular formula is C9H200.[1][2]
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Caption: 2D Structural Formula of 3-Methyl-3-octanol.

Physicochemical Properties

3-Methyl-3-octanol is a clear, colorless liquid under standard conditions.[3] Its key quantitative
properties are summarized in the table below.
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Property Value

Molecular Formula C9H200[1]

Molecular Weight 144.25 g/mol [4]

CAS Number 5340-36-3[1]

Density 0.822 g/mL at 25 °C[4]

Boiling Point ~190 °C (some sources cite 127 °C)[5][6]
Flash Point 72.78 °C (163.0 °F) - closed cup[4]
Refractive Index 1.433 (n20/D)[4]

InChl Key JEWXYDDSLPIBBO-UHFFFAOYSA-N[1]
SMILES CCCcCcCc(C)(o)ccl4]

Synthesis via Grighard Reaction

A common and versatile method for synthesizing tertiary alcohols like 3-Methyl-3-octanol is
the Grignard reaction. This involves the nucleophilic addition of a Grignard reagent (an
organomagnesium halide) to a ketone. For 3-Methyl-3-octanol, there are three primary
pathways:

» Route A: Reaction of ethylmagnesium bromide with 2-heptanone.[5]
» Route B: Reaction of methylmagnesium bromide with 3-octanone.[5]
e Route C: Reaction of n-pentylmagnesium bromide with butanone (2-butanone).[5]

The reaction produces a racemic mixture of (R)- and (S)-3-Methyl-3-octanol.[5]
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Caption: Generalized workflow for the Grignard synthesis of 3-Methyl-3-octanol.

The following protocol is a generalized procedure for the synthesis of 3-Methyl-3-octanol
using Route A (2-heptanone and ethylmagnesium bromide). Note: This reaction is moisture-
sensitive and must be conducted under anhydrous conditions using dried glassware and
solvents.
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o Apparatus Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser fitted with a drying tube (e.g., containing CaClz). The
entire apparatus is flame-dried under a stream of inert gas (e.g., nitrogen or argon).

o Grignard Reagent Preparation (or use of commercial solution): If starting from scratch,
magnesium turnings are placed in the flask with anhydrous diethyl ether. A solution of ethyl
bromide in anhydrous ether is added dropwise from the funnel to initiate the reaction and
form ethylmagnesium bromide.

» Reaction: The flask containing the Grignard reagent is cooled in an ice bath. A solution of 2-
heptanone in anhydrous diethyl ether is added dropwise from the dropping funnel with
continuous stirring. After the addition is complete, the reaction mixture is allowed to warm to
room temperature and may be gently refluxed to ensure the reaction goes to completion.

e Quenching and Workup: The reaction mixture is again cooled in an ice bath. It is quenched
by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride
(NHa4Cl) or dilute acid (e.g., HCI). This hydrolyzes the magnesium alkoxide intermediate to
the desired alcohol and dissolves the magnesium salts.

o Extraction: The resulting mixture is transferred to a separatory funnel. The organic layer
(ether) is separated. The aqueous layer is extracted two more times with diethyl ether.

 Purification: The combined organic extracts are washed with brine, dried over an anhydrous
drying agent (e.g., MgSOa or Na2S0a), filtered, and the solvent is removed under reduced
pressure using a rotary evaporator. The crude product can be further purified by vacuum
distillation to yield pure 3-Methyl-3-octanol.

Analytical and Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation of 3-Methyl-3-octanol.

¢ Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic broad absorption
band in the region of 3200-3600 cm~* due to the O-H stretching of the alcohol group. Strong
C-H stretching bands will be observed just below 3000 cm~2.[7]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o H NMR: The spectrum will show complex multiplets for the methylene (CH2) protons.
Distinct singlets or triplets will be present for the methyl (CHs) groups. The hydroxyl (OH)
proton will appear as a broad singlet, the chemical shift of which is concentration-
dependent.

o 13C NMR: The spectrum will display nine distinct carbon signals. The carbon atom bonded
to the hydroxyl group (C3) will be a quaternary carbon appearing in the 65-85 ppm range.
The other aliphatic carbons will appear in the 0-40 ppm range.[8]

o Mass Spectrometry (MS): Electron ionization mass spectrometry will not typically show a
strong molecular ion peak (m/z = 144) due to the facile dehydration of the tertiary alcohol.
The spectrum will be characterized by fragment ions resulting from alpha-cleavage and
dehydration.[1]

Applications and Relevance

While not a primary focus in drug development, 3-Methyl-3-octanol holds relevance in several
scientific fields:

o Flavor and Fragrance: It is used as a flavoring agent in the food industry, notably contributing
to the flavor profile of roast beef.[3]

o Biochemical Research: The compound has been identified as a biochemical product of the
fungus Antrodia camphorata.[3] It has also been detected as a metabolite during the
biological degradation of common plastics like polyethylene and polypropylene, making it
relevant to environmental and biodegradation studies.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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